Cas no 23116-94-1 (Phenol,2,2'-[oxybis(2,1-ethanediyloxy)]bis-)

• Product Name: Phenol,2,2'-[oxybis(2,1-ethanediyloxy)]bis-
• CAS No: 23116-94-1
• MF: C₁₆H₁₈O₅
• MW: 290.311125278473
• CID: 284061
• PubChem ID: 300689
• Update Time: 2025-09-27

Phenol,2,2'-[oxybis(2,1-ethanediyloxy)]bis- Chemical and Physical Properties

Names and Identifiers

• Phenol,2,2'-[oxybis(2,1-ethanediyloxy)]bis-
• 2-[2-[2-(2-hydroxyphenoxy)ethoxy]ethoxy]phenol
• 1,5-bis(2-hydroxyphenoxy)-3-oxapentane
• 2,2'-(3-oxa-pentane-1,5-diyldioxy)-bis-phenol
• 2,2'-METHYLENE?BIS(4,6-DI-T-BUTYLPHENOL)
• 2-{2-[2-(2-hydroxyphenoxy)ethoxy]ethoxy}phenol
• bis(2-(o-oxyphenoxy))diethyl ether
• bis(2-hydroxyphenoxyethyl)ether
• bis[2-(o-hydroxy-phenoxy)ethyl]ether
• diethylene glycol bis(2-hydroxyphenyl)ether
• 2,2'-(3-Oxapentamethylenedioxy)diphenol
• Phenol, 2-[2-[2-(2-hydroxyphenoxy)ethoxy]ethoxy]-
• 2-(2-[2-(2-Hydroxyphenoxy)ethoxy]ethoxy)phenol #
• SCHEMBL11184862
• Phenol, 2,2'-[oxybis(2,1-ethanediyloxy)]bis-
• bis[2-(o-hydroxyphenoxy)ethyl] ether
• 2,2'-(Oxydiethylenedioxy)-diphenol
• AB00275080-03
• 1,5-Bis[2'-Hydroxyphenoxy]-3-oxapentan
• 23116-94-1
• [-2-(2-hydroxyphenoxy)-ethyl]-ether
• 2,2 inverted exclamation mark -[[Oxybis(ethane-2,1-diyl)]bis(oxy)]diphenol
• NSC175880
• 2,2'-((Oxybis(ethane-2,1-diyl))bis(oxy))diphenol
• Phenol, 2-(2-(2-hydroxyphenoxy)ethoxy)
• 2,2'-[Oxybis(2,1-ethanediyloxy)]diphenol
• SY351075
• F87236
• MFCD00068542
• FT-0727793
• NCGC00335902-01
• NSC-175880
• Z56763306
• 2,2'-(2,2'-oxybis(ethane-2,1-diyl)bis(oxy))diphenol
• Bis(2(2-hydroxyphenoxy)ethyl)-ether
• CS-0450161
• SBB059257
• DTXSID30306360
• AKOS001579618
• B5207
• 1,5-BIS(O-HYDROXYPHENOXY)-3-OXAPENTANE
• 2,2'-[oxybis(ethane-2,1-diyloxy)]diphenol
• STK391777

• Inchi： 1S/C16H18O5/c17-13-5-1-3-7-15(13)20-11-9-19-10-12-21-16-8-4-2-6-14(16)18/h1-8,17-18H,9-12H2
• InChI Key： OSXPDVOEVXVYKC-UHFFFAOYSA-N
• SMILES： O(CCOC1C=CC=CC=1O)CCOC1C=CC=CC=1O

Computed Properties

• Exact Mass: 290.11500
• Monoisotopic Mass: 290.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• PSA: 68.15000
• LogP: 2.57220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Phenol,2,2'-[oxybis(2,1-ethanediyloxy)]bis-

Phenol,2,2'-[oxybis(2,1-ethanediyloxy)]bis- (CAS No. 23116-94-1): A Comprehensive Overview

Phenol,2,2'-[oxybis(2,1-ethanediyloxy)]bis-, identified by its Chemical Abstracts Service Number (CAS No.) 23116-94-1, is a compound of significant interest in the field of chemical and pharmaceutical research. This bisphenol derivative has garnered attention due to its unique structural properties and potential applications in various scientific domains. The compound's molecular structure, featuring two phenol groups linked by an oxybis(ethyleneoxy) bridge, imparts distinct chemical characteristics that make it a valuable candidate for further exploration.

The synthesis and characterization of Phenol,2,2'-[oxybis(2,1-ethanediyloxy)]bis- involve meticulous attention to detail to ensure high purity and yield. Advanced synthetic techniques, including controlled polymerization and purification methods, are employed to produce the compound in a form suitable for both laboratory studies and potential industrial applications. The compound's stability under various conditions is a critical factor in its utility, and extensive research has been conducted to evaluate its thermal and chemical resistance.

In recent years, the study of bisphenol derivatives has seen significant advancements, particularly in their role as intermediates in the development of advanced materials. Phenol,2,2'-[oxybis(2,1-ethanediyloxy)]bis- has been investigated for its potential use in creating high-performance polymers and resins. These materials exhibit enhanced durability and flexibility, making them suitable for applications in automotive components, electronic devices, and construction materials. The compound's ability to form stable cross-linked networks contributes to the development of novel composite materials with improved mechanical properties.

The pharmaceutical industry has also shown interest in Phenol,2,2'-[oxybis(2,1-ethanediyloxy)]bis- due to its structural similarity to known bioactive molecules. Researchers have explored its potential as a precursor in the synthesis of therapeutic agents targeting various diseases. Preliminary studies suggest that derivatives of this compound may exhibit pharmacological properties such as anti-inflammatory and antioxidant effects. The oxybis(ethyleneoxy) moiety in its structure is particularly noteworthy for its ability to interact with biological targets, offering a promising scaffold for drug development.

The environmental impact of Phenol,2,2'-[oxybis(2,1-ethanediyloxy)]bis- is another critical area of investigation. As synthetic chemicals continue to play a pivotal role in industrial processes, understanding their environmental footprint is essential. Studies have been conducted to assess the biodegradability and toxicity of this compound under various environmental conditions. The findings suggest that while it exhibits moderate persistence in aquatic systems, appropriate handling and disposal methods can mitigate potential ecological risks.

The future prospects of Phenol,2,2'-[oxybis(2,1-ethanediyloxy)]bis- are vast and multifaceted. Ongoing research aims to optimize its synthesis for large-scale production while maintaining high purity standards. Additionally, exploring new derivatives and functionalized versions of this compound could unlock novel applications in fields such as nanotechnology and green chemistry. Collaborative efforts between academia and industry are crucial in driving innovation and ensuring that the benefits of this compound are realized safely and efficiently.

In conclusion, Phenol,2,2'-[oxybis(2,1-ethanediyloxy)]bis- (CAS No. 23116-94-1) represents a fascinating compound with diverse applications across multiple sectors. Its unique molecular architecture and chemical properties make it a valuable asset in the development of advanced materials and pharmaceuticals. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in shaping the future of chemical science.